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Compound Name: ]
carboxamide

CAS No.: 19556-97-9

Cat. No.: B2976100

Get Quote

Stereochemical Control, Synthetic Protocols, and
Medicinal Utility[1]
Executive Summary & Structural Dynamics[1]

4-Hydroxycyclohexane-1-carboxamide (CAS: 116941-10-7) represents a critical bifunctional
scaffold in medicinal chemistry.[1] Characterized by a cyclohexane ring substituted with a
hydrophilic hydroxyl group at position 4 and a carboxamide at position 1, it serves as a robust,
non-aromatic linker that imparts defined spatial geometry to drug candidates.[1]

Unlike flexible alkyl chains, the cyclohexane core introduces rigid stereochemical constraints.[1]
The molecule exists primarily as two diastereomers: cis and trans.[1] Understanding the
thermodynamic preference of these isomers is the foundation of working with this substrate.[1]

e Trans-Isomer (Diequatorial): Thermodynamically preferred.[1] Both the hydroxyl and
carboxamide groups occupy equatorial positions in the chair conformation, minimizing 1,3-
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diaxial interactions.[1] This isomer is frequently targeted in drug design (e.g., kinase
inhibitors) to extend ligands into specific binding pockets.[1]

o Cis-Isomer (Axial/Equatorial): Higher energy state.[1] One substituent is forced into an axial
position, increasing steric strain.[1]

Conformational Analysis Diagram

The following diagram illustrates the thermodynamic equilibrium and the "chair-flip" dynamics
that dictate the stability of the trans isomer.

Fig 1. Thermodynamic preference for the trans-diequatorial conformation driven by A-values.
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Synthetic Methodologies & Protocols

The synthesis of 4-hydroxycyclohexane-1-carboxamide typically proceeds via the reduction
of 4-hydroxybenzoic acid, followed by amidation.[1] Direct amidation of the hydroxy-acid
requires chemoselective control to prevent esterification of the alcohol.[1]

2.1 Precursor Synthesis: Hydrogenation & Isomerization
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Commercial starting material is often 4-hydroxybenzoic acid.[1] Catalytic hydrogenation yields
a mixture of cis and trans acids.[1]

Protocol 1: Catalytic Hydrogenation to 4-Hydroxycyclohexanecarboxylic Acid

Reagents: 4-Hydroxybenzoic acid (1.0 eq), 5% Rh/AI203 (5 wt%), Water/Acetic Acid
(solvent).

Conditions: Pressurize autoclave to 50 bar H2; heat to 80°C for 12 hours.

Workup: Filter catalyst through celite. Concentrate filtrate.[1]

Result: ~3:1 mixture of cis:trans acid.[2]

Protocol 2: Thermodynamic Isomerization (Enrichment of Trans) To maximize the trans isomer
yield required for most pharmaceutical applications:

e Dissolve the cis/trans acid mixture in molten KOH or reflux in aqueous HCI.[1]

e The cis isomer creates a transient planar enol intermediate, allowing re-protonation to the
thermodynamically stable trans form.[1]

o Recrystallization: Recrystallize from water or ethyl acetate.[1] The trans-acid is generally less
soluble and crystallizes first.[1]

2.2 Chemoselective Amidation

Converting the acid to the amide without protecting the 4-hydroxyl group requires a method
that activates the carboxylate without reacting with the alcohol.[1] Avoid Thionyl Chloride
(SOCI2) unless the hydroxyl is protected, as it may convert the alcohol to a chloride.[1]

Recommended Protocol: Mixed Anhydride Method This method minimizes side reactions and
avoids harsh chlorinating agents.[1]

e Reagents:

o Trans-4-hydroxycyclohexanecarboxylic acid (10 mmol)[1]
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[e]

Ethyl chloroformate (11 mmol)[1]

o

Triethylamine (TEA) (11 mmol)[1]

[¢]

Ammonium hydroxide (28% NH3, excess) or Ammonia gas[1]

[¢]

Solvent: Anhydrous THF

o Step-by-Step Procedure:

[e]

Activation: Dissolve the acid and TEA in anhydrous THF at -10°C (ice/salt bath).

o Anhydride Formation: Dropwise add ethyl chloroformate over 15 minutes. A white
precipitate (TEA[1]-HCI) will form.[1] Stir for 30 minutes at -10°C.

o Amidation: Introduce ammonia (gas bubbling or agueous solution) while maintaining low
temperature.[1] Stir for 2 hours, allowing the mixture to warm to room temperature.

o Workup: Evaporate THF. Dissolve residue in EtOAc/Water.[1] The product (amide) is
highly polar; if it remains in the aqueous phase, use continuous extraction or lyophilization.

[1]

[¢]

Purification: Recrystallize from Ethanol/Ether.

Synthetic Workflow Diagram

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/14022790
https://pubchem.ncbi.nlm.nih.gov/compound/14022790
https://pubchem.ncbi.nlm.nih.gov/compound/14022790
https://pubchem.ncbi.nlm.nih.gov/compound/14022790
https://pubchem.ncbi.nlm.nih.gov/compound/14022790
https://pubchem.ncbi.nlm.nih.gov/compound/14022790
https://pubchem.ncbi.nlm.nih.gov/compound/14022790
https://pubchem.ncbi.nlm.nih.gov/compound/14022790
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2976100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

PRI BRI Fig 2. Synthetic route emphasizing stereochemical correction and chemoselective amidation.
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Physical Properties & Characterization Data[1][2][4][5][6]
[7]

Reliable identification requires distinguishing between the acid precursor and the final amide,

as well as the stereoisomers.[1]
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4-
Trans-Acid . . Hydroxycyclohexa
Property Cis-Acid Precursor .
Precursor ne-1-carboxamide
(Trans)
17430-98-7 (Isomer
CAS Number 3685-26-5 3685-22-1 -
Specific)
Molecular Weight 144.17 g/mol 144.17 g/mol 143.19 g/mol
_ _ 215-218 °C (Est.[1]
Melting Point 148-152 °C 145-148 °C

amide range)

- DMSO, MeOH, Water
Solubility (Hot DMSO, MeOH Water, DMSO, MeOH
o

~15 (Amide), ~16

pKa (Calc) ~4.7 (Carboxyl) ~4.8 (Carboxyl)
(Alcohol)

. . . ) White Crystalline
Appearance White Crystalline Solid ~ White Powder
Powder

Note: Melting points for amides are significantly higher than their corresponding acids due to
extensive hydrogen bonding networks.[1]

Medicinal Chemistry Applications

In drug discovery, 4-hydroxycyclohexane-1-carboxamide is rarely a final drug but rather a
high-value metabolite or pharmacophore scaffold.[1]

4.1 Bioisosteric Replacement & Linker Design

The cyclohexane ring serves as a lipophilic spacer that is more metabolically stable than a
phenyl ring (avoiding formation of reactive arene oxides).[1]

 Rigidity: The trans-cyclohexane acts as a rigid rod, separating the H-bond donor (amide) and
acceptor/donor (hydroxyl) by approximately 5.5 A.[1]

o Solubility: The presence of the hydroxyl group significantly improves the aqueous solubility of
lipophilic drug candidates compared to a cyclohexyl or phenyl linker.[1]
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4.2 Kinase Inhibitors & GPCR Ligands

This moiety often appears in:

» JAK Inhibitors: Cyclohexane-carboxamides are used to occupy solvent-exposed regions of
the ATP binding pocket.[1]

o MADO Inhibitors: Derivatives of this structure have shown activity in inhibiting monoamine
oxidase, modulating neurotransmitter levels.[1]

o Metabolic Studies: It is a known metabolite of drugs containing the trans-4-
hydroxycyclohexyl moiety.[1] Identifying this structure is crucial during ADME (Absorption,
Distribution, Metabolism, Excretion) profiling.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: 4-Hydroxycyclohexane-1-
carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2976100/docs#technical-monograph-4-
hydroxycyclohexane-1-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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